3-methoxy-1-methyl-N-(2-((3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[2-[(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C20H18N6O3/c1-26-12-15(20(24-26)28-2)19(27)22-16-8-4-3-6-13(16)10-17-23-18(25-29-17)14-7-5-9-21-11-14/h3-9,11-12H,10H2,1-2H3,(H,22,27)
• InChI Key: KBABCFWROOJRIZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=CC=CC=C2CC3=NC(=NO3)C4=CN=CC=C4
• Molecular Formula: C20H18N6O3
• Molecular Weight: 390.4 g/mol
• CAS No.: 1797959-46-6

Description

3-methoxy-1-methyl-N-(2-((3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C20H18N6O3 and its molecular weight is 390.403. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound is part of a class of chemicals synthesized for various biological and chemical studies. For instance, the synthesis and characterization of novel 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, including compounds structurally similar to the one , have been explored for their cytotoxic activities against certain cancer cells (Hassan, Hafez, & Osman, 2014). These synthetic efforts involve detailed elemental analysis and spectral data, highlighting the compound's significance in developing potential therapeutic agents.

Potential Biological Activities

The compound belongs to a broader category of heterocyclic compounds, known for their wide range of biological activities. For example, derivatives of 1,2,4-oxadiazole and pyrazolo[1,5-a]pyrimidines have been evaluated for their in vitro cytotoxic activity against various cancer cell lines, providing insights into their potential as anticancer agents (Kumar & Mashelker, 2007). These studies are crucial for understanding the compound's role in scientific research, particularly in the development of new therapeutic molecules.

Chemical Properties and Applications

Research on compounds like "3-methoxy-1-methyl-N-(2-((3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-1H-pyrazole-4-carboxamide" also extends to their chemical properties and potential applications beyond biomedicine. Studies focus on their synthesis pathways, structural elucidations, and potential use in creating novel materials or as intermediates in further chemical reactions (Quiroga et al., 1999). Such research underpins the versatility and importance of these compounds in various scientific and industrial applications.